Cas no 2580099-45-0 (methyl (2R)-2-{(benzyloxy)carbonylamino}-3-sulfamoylpropanoate)

• Product Name: methyl (2R)-2-{(benzyloxy)carbonylamino}-3-sulfamoylpropanoate
• CAS No: 2580099-45-0
• MF: C₁₂H₁₆N₂O₆S
• MW: 316.330242156982
• CID: 5660188
• PubChem ID: 165894981
• Update Time: 2025-07-24

methyl (2R)-2-{(benzyloxy)carbonylamino}-3-sulfamoylpropanoate Chemical and Physical Properties

Names and Identifiers

• EN300-27734165
• 2580099-45-0
• methyl (2R)-2-{[(benzyloxy)carbonyl]amino}-3-sulfamoylpropanoate
• methyl (2R)-2-{(benzyloxy)carbonylamino}-3-sulfamoylpropanoate

• Inchi： 1S/C12H16N2O6S/c1-19-11(15)10(8-21(13,17)18)14-12(16)20-7-9-5-3-2-4-6-9/h2-6,10H,7-8H2,1H3,(H,14,16)(H2,13,17,18)/t10-/m0/s1
• InChI Key： NOUKWGICICQZFO-JTQLQIEISA-N
• SMILES： S(C[C@@H](C(=O)OC)NC(=O)OCC1C=CC=CC=1)(N)(=O)=O

Computed Properties

• Exact Mass: 316.07290741g/mol
• Monoisotopic Mass: 316.07290741g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 133Ų

Additional information on methyl (2R)-2-{(benzyloxy)carbonylamino}-3-sulfamoylpropanoate

Recent Advances in the Study of Methyl (2R)-2-{(Benzyloxy)carbonylamino}-3-sulfamoylpropanoate (CAS: 2580099-45-0)

Methyl (2R)-2-{(benzyloxy)carbonylamino}-3-sulfamoylpropanoate (CAS: 2580099-45-0) is a chiral sulfonamide derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate in the synthesis of biologically active compounds, particularly those targeting enzyme inhibition and peptide-based therapeutics. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, applications, and mechanistic insights.

The compound's structural features, including the benzyloxycarbonyl (Cbz) protecting group and the sulfamoyl moiety, make it a versatile building block for the development of protease inhibitors and other enzyme modulators. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of novel cysteine protease inhibitors, which show promise in the treatment of parasitic infections such as Chagas disease. The study reported a high yield (85%) for the enantioselective synthesis of the compound, underscoring its practicality for large-scale production.

Further investigations have explored the role of methyl (2R)-2-{(benzyloxy)carbonylamino}-3-sulfamoylpropanoate in peptide-based drug design. A recent preprint on bioRxiv detailed its incorporation into peptidomimetics designed to target the SARS-CoV-2 main protease (M^pro). The sulfamoyl group was found to enhance binding affinity by forming critical hydrogen bonds with the protease's active site, as confirmed by X-ray crystallography. These findings suggest that derivatives of this compound could serve as lead candidates for antiviral therapeutics.

In addition to its therapeutic applications, the compound has also been investigated for its physicochemical properties. A 2024 study in Chemical & Pharmaceutical Bulletin characterized its solubility and stability under various pH conditions, providing valuable data for formulation development. The study revealed that the compound exhibits optimal stability in slightly acidic environments (pH 4–6), which is relevant for oral drug delivery systems.

Despite these advancements, challenges remain in optimizing the compound's pharmacokinetic profile. Recent work published in ACS Pharmacology & Translational Science highlighted the need for structural modifications to improve its metabolic stability and bioavailability. Researchers are currently exploring prodrug strategies and nanoparticle-based delivery systems to address these limitations.

In conclusion, methyl (2R)-2-{(benzyloxy)carbonylamino}-3-sulfamoylpropanoate (CAS: 2580099-45-0) represents a promising scaffold for drug discovery, with applications ranging from antiparasitic agents to antiviral therapeutics. Ongoing research is expected to further elucidate its potential and overcome existing challenges, paving the way for its clinical translation.